Cas no 868255-91-8 (3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE)

• Product Name: 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE
• CAS No: 868255-91-8
• MF: C₁₅H₁₂BrFO₃S
• MW: 371.221385955811
• CID: 5232752
• Update Time: 2026-03-08

3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE
• SALOR-INT L321974-1EA
• 3-(4-bromobenzenesulfonyl)-1-(4-fluorophenyl)propan-1-one
• 1-Propanone, 3-[(4-bromophenyl)sulfonyl]-1-(4-fluorophenyl)-

• Inchi： 1S/C15H12BrFO3S/c16-12-3-7-14(8-4-12)21(19,20)10-9-15(18)11-1-5-13(17)6-2-11/h1-8H,9-10H2
• InChI Key： JJUIZOFYVHELNM-UHFFFAOYSA-N
• SMILES： C1C(C(CCS(C2C=CC(Br)=CC=2)(=O)=O)=O)=CC=C(F)C=1

Additional information on 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE

3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE: A Comprehensive Overview

The compound with CAS No. 868255-91-8, known as 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with aromatic substituents, making it a promising candidate for various applications.

The molecular structure of 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE is composed of three primary components: the sulfonamide group (-SO₂-NH), the 4-bromophenyl group, and the 4-fluorophenyl group. The sulfonamide group is a key functional group in medicinal chemistry due to its ability to act as a bioisostere for carboxylic acids and other groups, providing enhanced stability and bioavailability. The presence of the 4-bromophenyl and 4-fluorophenyl groups introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE in drug discovery. Researchers have explored its role as a scaffold for developing novel kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The sulfonamide group's ability to form hydrogen bonds with protein targets makes it an ideal component for designing molecules with high affinity and selectivity.

In addition to its pharmacological applications, 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE has also been investigated for its electronic properties. The combination of electron-withdrawing groups (such as bromine and fluorine) and the sulfonamide moiety creates a molecule with unique electronic characteristics, making it a potential candidate for use in organic electronics and optoelectronic devices.

The synthesis of 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriate aromatic amines or other nucleophiles to introduce the desired substituents. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product.

From an analytical standpoint, 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, conformational flexibility, and intermolecular interactions.

Looking ahead, ongoing research into 3-[(4-BROMOPHENYL)SULFONYL]-1-(4-FLUOROPHENYL)-1-PROPANONE is focused on optimizing its bioavailability and reducing potential side effects. Collaborative efforts between chemists and biologists are paving the way for new therapeutic strategies that leverage this compound's unique properties.